![molecular formula C19H20N2O5 B2750957 3,3'-(furan-2-ylmethylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) CAS No. 883087-27-2](/img/structure/B2750957.png)
3,3'-(furan-2-ylmethylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one)
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Description
3,3'-(furan-2-ylmethylene)bis(4-hydroxy-1,6-dimethylpyridin-2(1H)-one) is a useful research compound. Its molecular formula is C19H20N2O5 and its molecular weight is 356.378. The purity is usually 95%.
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Scientific Research Applications
Conducting Polymers
Research has explored conducting polymers synthesized from low oxidation potential monomers, such as derivatized bis(pyrrol-2-yl) arylenes. These materials exhibit low oxidation potentials, making them stable in their conducting form and potentially useful for electronic applications (Sotzing et al., 1996).
Biobased Polyesters
The enzymatic synthesis of biobased polyesters using furanic compounds as building blocks has been demonstrated. These furan polyesters, derived from renewable resources, show promise for sustainable material production, offering a green alternative to petroleum-based polymers (Jiang et al., 2014).
Photonic Properties
The synthesis and photonic properties of poly(silylenevinylene)s have been studied, showing potential for applications in optoelectronics and chemosensors. These properties are influenced by the structure of the monomers used, including furanic compounds, indicating the relevance of such structures in developing advanced materials (Lu et al., 2011).
Furan Oligomers and Beta-Carbolines
Furan oligomers and beta-carbolines have been isolated from terrestrial streptomycetes, showcasing the diversity of naturally occurring furanic compounds. These findings underline the potential of furan derivatives in drug discovery and natural product chemistry (Fotso et al., 2008).
Properties
IUPAC Name |
3-[furan-2-yl-(4-hydroxy-1,6-dimethyl-2-oxopyridin-3-yl)methyl]-4-hydroxy-1,6-dimethylpyridin-2-one |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C19H20N2O5/c1-10-8-12(22)15(18(24)20(10)3)17(14-6-5-7-26-14)16-13(23)9-11(2)21(4)19(16)25/h5-9,17,22-23H,1-4H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DOJKRGNKJNCTJH-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=O)N1C)C(C2=CC=CO2)C3=C(C=C(N(C3=O)C)C)O)O |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H20N2O5 |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
356.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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